Cas no 5441-43-0 (Benzeneacetamide,N-[2-(dimethylamino)ethyl]-, hydrochloride (1:1))

• Product Name: Benzeneacetamide,N-[2-(dimethylamino)ethyl]-, hydrochloride (1:1)
• CAS No: 5441-43-0
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• CID: 383486
• PubChem ID: 20521534
• Update Time: 2025-04-19

Benzeneacetamide,N-[2-(dimethylamino)ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,N-[2-(dimethylamino)ethyl]-, hydrochloride (1:1)
• N-[2-(dimethylamino)ethyl]-2-phenylacetamide,hydrochloride
• 5441-43-0
• NSC-21324
• NSC21324
• SCHEMBL11570396

• Inchi： 1S/C12H18N2O.ClH/c1-14(2)9-8-13-12(15)10-11-6-4-3-5-7-11;/h3-7H,8-10H2,1-2H3,(H,13,15);1H
• InChI Key： PHWZXHMHDCZAJU-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC1C=CC=CC=1)NCCN(C)C

Computed Properties

• Exact Mass: 242.11900
• Monoisotopic Mass: 242.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 2.09980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides